Cas no 59633-04-4 (1,3-Dioxolane-2-ethanol, 2-(4-methyl-3-pentenyl)-)

• Product name: 1,3-Dioxolane-2-ethanol, 2-(4-methyl-3-pentenyl)-
• CAS No: 59633-04-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 337970
• PubChem ID: 14448250

1,3-Dioxolane-2-ethanol, 2-(4-methyl-3-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-ethanol, 2-(4-methyl-3-pentenyl)-
• 2-[2-(4-methylpent-3-enyl)-1,3-dioxolan-2-yl]ethanol
• DTXSID90560401
• 2-[2-(4-Methylpent-3-en-1-yl)-1,3-dioxolan-2-yl]ethan-1-ol
• 59633-04-4

• Inchi： InChI=1S/C11H20O3/c1-10(2)4-3-5-11(6-7-12)13-8-9-14-11/h4,12H,3,5-9H2,1-2H3
• InChI Key： IOEXFLRMQHNLKU-UHFFFAOYSA-N
• SMILES： C/C(/C)=C\CCC1(CCO)OCCO1

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69